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Compound of Interest

Compound Name:
Morpholino(4-

nitrophenyl)methanone

Cat. No.: B1267317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

known technical data for Morpholino(4-nitrophenyl)methanone (CAS No. 5397-76-2). The

information presented is intended to support researchers, scientists, and professionals in the

field of drug development in sourcing and utilizing this chemical compound. While publicly

available information on specific biological applications and detailed experimental protocols is

limited, this guide consolidates the existing data on its chemical properties and commercial

sources.

Commercial Availability
Morpholino(4-nitrophenyl)methanone is available from a select number of chemical

suppliers. The following table summarizes the available purchasing information. Researchers

are advised to contact the suppliers directly for the most current pricing, availability, and

detailed specifications.
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Supplier Purity
Available
Quantities

Contact
Information

Pure Chemistry

Scientific Inc.
95%

Minimum order: 1

Gram
Not readily available

Santa Cruz

Biotechnology, Inc.
Research Grade Inquire with supplier --INVALID-LINK--

Key Organics >95%
1 mg, 5 mg, 10 mg, 1

g
--INVALID-LINK--

Laibo Chem Not specified 1 g Not readily available

Physicochemical Properties
A summary of the known physical and chemical properties of Morpholino(4-
nitrophenyl)methanone is provided below. This data is aggregated from various chemical

databases and supplier information.
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Property Value Source

CAS Number 5397-76-2

Santa Cruz Biotechnology,

Pure Chemistry Scientific Inc.

[1][2]

Molecular Formula C₁₁H₁₂N₂O₄

Santa Cruz Biotechnology,

Pure Chemistry Scientific Inc.

[1][2]

Molecular Weight 236.22 g/mol

Santa Cruz Biotechnology,

Pure Chemistry Scientific Inc.

[1][2]

Melting Point 100-103 °C
Pure Chemistry Scientific Inc.

[1]

Boiling Point 443.6 °C at 760 mmHg
Pure Chemistry Scientific Inc.

[1]

Flash Point 222.1 °C
Pure Chemistry Scientific Inc.

[1]

Refractive Index 1.589
Pure Chemistry Scientific Inc.

[1]

Experimental Data and Protocols
Extensive searches of scientific literature and chemical databases did not yield specific,

detailed experimental protocols for the synthesis or biological application of Morpholino(4-
nitrophenyl)methanone. While general methods for the synthesis of related morpholino

compounds exist, a protocol tailored to this specific molecule is not publicly available. Similarly,

no information was found regarding its involvement in specific signaling pathways or

established experimental workflows in a biological context.

General Experimental Workflow
In the absence of specific experimental details for Morpholino(4-nitrophenyl)methanone, a

generalized workflow for the synthesis, purification, and characterization of a novel chemical
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compound is presented below. This serves as a representative illustration of the typical steps

involved in chemical research and development.

General Chemical Synthesis and Analysis Workflow

Synthesis

Purification

Characterization

Final Product

Reactant A + Reactant B

Reaction Setup
(Solvent, Temperature, Time)

Quenching and Extraction

Chromatography
(e.g., Column, HPLC)

Solvent Evaporation

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., ESI, GC-MS)

Purity Assessment
(e.g., HPLC, Elemental Analysis)

Pure Morpholino(4-nitrophenyl)methanone
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and analysis of a chemical compound.

Disclaimer: This document is intended for informational purposes only and does not constitute

an endorsement of any specific supplier or product. Researchers should independently verify

all information and adhere to safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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